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Introduction
Acrylamide (AM) and 2-acrylamido-2-methyl-1-propanesulfonic acid (AMPS) copolymers are

synthetic polymers that have garnered significant attention for their application in enhanced oil

recovery (EOR). These copolymers are particularly valued for their exceptional thermal stability

and salt tolerance, which are critical properties for maintaining performance in the harsh

conditions of oil reservoirs. The incorporation of the AMPS monomer, with its sulfonic acid

group, into the polyacrylamide backbone imparts several advantageous characteristics. The

bulky sulfonic acid group provides steric hindrance, protecting the polymer's main chain from

degradation at high temperatures. Furthermore, the strong anionic nature of the sulfonate

group enhances the polymer's solubility and stability in high salinity brines, mitigating the

viscosity loss typically observed with conventional hydrolyzed polyacrylamides (HPAM) in the

presence of divalent cations.[1][2] This document provides detailed application notes and

protocols for the synthesis, characterization, and evaluation of AMPS copolymers for EOR

applications.

Mechanism of Action in Enhanced Oil Recovery
The primary mechanism by which AMPS copolymers enhance oil recovery is through improving

the mobility ratio between the injected fluid and the displaced oil.[3] By increasing the viscosity

of the injection water, the polymer solution can more effectively displace the oil, leading to

improved sweep efficiency and preventing the formation of viscous fingers.[3] The sulfonic acid
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groups in the AMPS monomer play a crucial role; they increase the hydrodynamic radius of the

polymer chain through electrostatic repulsion, leading to a significant increase in solution

viscosity.[4] Moreover, the presence of these groups enhances the polymer's resistance to

thermal degradation and precipitation in high-salinity and high-hardness brines, ensuring the

viscosity is maintained under reservoir conditions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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